Cas no 22421-62-1 (2-Propenamide, N-(4-benzoylphenyl)-)

• Product Name: 2-Propenamide, N-(4-benzoylphenyl)-
• CAS No: 22421-62-1
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• MDL: MFCD28016360
• CID: 2836567
• PubChem ID: 14146482
• Update Time: 2025-06-15

2-Propenamide, N-(4-benzoylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(4-benzoylphenyl)-
• N-(4-benzoylphenyl)acrylamide
• 2-propenamide,n-(4-benzoylphenyl)
• N-(4-benzoylphenyl)propenamide
• N-(4-benzoylphenyl)-propenamide
• OJMGRWMGCRBVGD-UHFFFAOYSA-N
• N-(4-Benzoylphenyl)prop-2-enamide
• N-(4-Benzoylphenyl)-2-propenamide
• AS-62097
• MFCD28016360
• AKOS025243970
• 22421-62-1
• DTXSID50556567
• SCHEMBL39036
• A10513
• 850-748-4

• MDL： MFCD28016360
• Inchi： 1S/C16H13NO2/c1-2-15(18)17-14-10-8-13(9-11-14)16(19)12-6-4-3-5-7-12/h2-11H,1H2,(H,17,18)
• InChI Key： OJMGRWMGCRBVGD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)NC(C=C)=O

Computed Properties

• Exact Mass: 251.094628657g/mol
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.2

Additional information on 2-Propenamide, N-(4-benzoylphenyl)-

Comprehensive Overview of 2-Propenamide, N-(4-benzoylphenyl)- (CAS No. 22421-62-1): Properties, Applications, and Industry Insights

2-Propenamide, N-(4-benzoylphenyl)-, identified by its CAS number 22421-62-1, is a specialized organic compound with significant relevance in polymer chemistry and material science. This compound, often referred to as a benzophenone-derived acrylamide, features a unique molecular structure combining a propenamide backbone with a 4-benzoylphenyl substituent. Its dual functional groups make it a versatile intermediate for synthesizing advanced polymeric materials, particularly in UV-curable coatings and adhesives.

The growing demand for high-performance polymers has propelled interest in N-(4-benzoylphenyl)-2-propenamide, especially in industries prioritizing sustainability and energy efficiency. Recent studies highlight its role in photopolymerization processes, where it acts as a photoinitiator co-synergist, enhancing the curing speed of resins under UV light. This aligns with the global shift toward eco-friendly manufacturing, as UV-curable systems reduce volatile organic compound (VOC) emissions compared to traditional solvent-based coatings.

From a molecular perspective, the benzoylphenyl group in CAS 22421-62-1 contributes to its light-absorbing properties, making it valuable in optical applications. Researchers are exploring its potential in organic electronics, such as flexible displays and photovoltaic devices, where controlled polymerization and stability under light exposure are critical. These innovations respond to frequent search queries like "acrylamide derivatives in renewable energy" and "benzophenone applications in smart materials."

In the pharmaceutical sector, derivatives of 2-Propenamide are investigated for their bioactive potential, though N-(4-benzoylphenyl)-2-propenamide itself is primarily industrial. Its safety profile and compatibility with regulatory standards (e.g., REACH) are frequently discussed in forums, addressing concerns such as "handling acrylamide-based compounds safely". Proper storage conditions—away from light and moisture—are emphasized to maintain stability.

Market trends indicate rising adoption of CAS 22421-62-1 in 3D printing resins and dental composites, driven by its balance of reactivity and mechanical strength. As industries seek alternatives to bisphenol A (BPA)-containing materials, this compound’s non-estrogenic properties position it as a candidate for safer formulations. SEO-optimized terms like "BPA-free polymer additives" and "UV-resistant acrylamides" reflect these applications.

Future research directions may explore nanocomposite integration or biodegradable polymer modifications using N-(4-benzoylphenyl)-2-propenamide. With patents increasingly citing its use in anti-fouling coatings for marine applications, the compound’s commercial viability continues to expand. This article addresses top-searched questions like "How does benzophenone enhance polymer durability?" while underscoring the need for interdisciplinary collaboration to unlock its full potential.